methyl 2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetate

• IUPAC Name: methyl 2-(4-acetyltriazol-1-yl)acetate
• InChI: InChI=1S/C7H9N3O3/c1-5(11)6-3-10(9-8-6)4-7(12)13-2/h3H,4H2,1-2H3
• InChI Key: AWCSVOIKRWXZKM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(N=N1)CC(=O)OC
• Molecular Formula: C7H9N3O3
• Molecular Weight: 183.16 g/mol

Description

“Methyl 2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetate” is a compound that contains a 1,2,3-triazole ring. The triazole ring is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their importance. A review summarizes the synthetic methods of triazole compounds from various nitrogen sources in the past 20 years. Another study reported the synthesis of a series of 1,4-disubstituted 1,2,3-triazoles.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques like FTIR, 1H NMR, 13C NMR, and HRMS.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be studied using various techniques. For instance, a study reported the synthesis of 1,4-disubstituted 1,2,3-triazoles from aliphatic alkynes and aromatic bromides.

Mechanism of Action

Target of Action

Methyl 2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetate is a compound that contains a 1,2,3-triazole moiety Compounds with a 1,2,3-triazole moiety have been reported to interact with various enzymes .

Mode of Action

The nitrogen atoms (n1 and n2) of the 1,2,3-triazole moiety have been reported to actively contribute to binding to the active site of enzymes . This interaction can lead to changes in the enzyme’s activity, potentially inhibiting or enhancing its function .

Biochemical Pathways

Compounds with a 1,2,3-triazole moiety have been reported to exhibit various biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The presence of the 1,2,3-triazole moiety may influence these properties, as it has been reported to improve pharmacokinetic properties in other compounds .

Result of Action

Compounds with a 1,2,3-triazole moiety have been reported to exhibit various biological activities, suggesting that they may have diverse effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetate in lab experiments is its high purity and stability, which makes it easy to handle and store. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the study of methyl 2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetate. One potential area of research is the development of new drugs based on this compound for the treatment of cancer, inflammation, and microbial infections. Another area of research is the study of the compound's mechanism of action in more detail, which could lead to the discovery of new targets for drug development. Finally, the synthesis of new derivatives of this compound could lead to the discovery of compounds with even greater biological activity and specificity.

Scientific Research Applications

Methyl 2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant biological activity against various cancer cell lines, including breast, lung, and colon cancer. It acts by inhibiting the activity of histone deacetylases, which are enzymes that play a crucial role in regulating gene expression. In addition, it has been found to possess anti-inflammatory and anti-microbial properties, making it a promising candidate for the development of new drugs.

Safety and Hazards

The safety and hazards associated with “methyl 2-(4-acetyl-1H-1,2,3-triazol-1-yl)acetate” can be evaluated by studying its cytotoxic activities. For instance, a study evaluated the cytotoxic activities of a series of 1,4-disubstituted 1,2,3-triazoles against three human cancer cell lines.